Cas no 473677-42-8 (N'-(4-Phenylcyclohexylidene)acetohydrazide)

• Product Name: N'-(4-Phenylcyclohexylidene)acetohydrazide
• CAS No: 473677-42-8
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD01336107
• CID: 4714541
• Update Time: 2025-06-12

N'-(4-Phenylcyclohexylidene)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-phenylcyclohexylidene)acetohydrazide
• MLS000390311
• HMS2569J11
• HMS1722J16
• STK443342
• SMR000259573
• N-[(4-phenylcyclohexylidene)amino]acetamide
• ST50914248
• N-[(4-phenylcyclohexylidene)azamethyl]acetamide
• Z49617968
• N'-(4-Phenylcyclohexylidene)acetohydrazide

• MDL： MFCD01336107
• Inchi： 1S/C14H18N2O/c1-11(17)15-16-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,15,17)/b16-14-
• InChI Key： UOZVBTYHUKMYLY-PEZBUJJGSA-N
• SMILES： O=C(C)N/N=C1\CCC(C2C=CC=CC=2)CC\1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 41.5

Additional information on N'-(4-Phenylcyclohexylidene)acetohydrazide

Recent Advances in the Study of N'-(4-Phenylcyclohexylidene)acetohydrazide (CAS: 473677-42-8)

N'-(4-Phenylcyclohexylidene)acetohydrazide (CAS: 473677-42-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This hydrazide derivative has shown promising potential in various pharmacological applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic possibilities.

The compound's unique structure, featuring a phenylcyclohexylidene moiety linked to an acetohydrazide group, has been the subject of extensive research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N'-(4-Phenylcyclohexylidene)acetohydrazide exhibits selective inhibition against certain kinases involved in inflammatory pathways. The research team employed molecular docking studies to elucidate the binding interactions, revealing a high affinity for the ATP-binding site of target enzymes.

In terms of synthetic approaches, recent advancements have improved the yield and purity of 473677-42-8. A novel catalytic method developed in 2024 utilizes palladium nanoparticles supported on graphene oxide, achieving a 92% yield under mild conditions. This breakthrough in synthesis methodology has significant implications for scaling up production while maintaining cost-effectiveness, which is crucial for further pharmacological evaluation and potential clinical applications.

Biological evaluations have uncovered several interesting properties of this compound. Research published in Bioorganic Chemistry (2024) reported that N'-(4-Phenylcyclohexylidene)acetohydrazide demonstrates notable antioxidant activity, with an IC50 value of 12.3 μM in DPPH radical scavenging assays. Furthermore, preliminary in vitro studies suggest potential neuroprotective effects, possibly through modulation of oxidative stress pathways in neuronal cells.

The pharmacokinetic profile of 473677-42-8 has also been investigated in recent preclinical studies. Data from animal models indicate favorable absorption characteristics and moderate plasma protein binding (approximately 78%). However, researchers have noted that the compound undergoes rapid hepatic metabolism, which may necessitate structural modifications or formulation strategies to improve its bioavailability for therapeutic applications.

Current research directions include exploring structure-activity relationships (SAR) through systematic modifications of the phenylcyclohexylidene and hydrazide moieties. Several analogs have shown enhanced potency and selectivity in recent screening campaigns, particularly against targets involved in neurodegenerative diseases. These findings position N'-(4-Phenylcyclohexylidene)acetohydrazide as a valuable lead compound for further medicinal chemistry optimization.

In conclusion, the growing body of research on 473677-42-8 highlights its potential as a versatile pharmacophore in drug discovery. While challenges remain in optimizing its pharmacokinetic properties, the compound's diverse biological activities and synthetic accessibility make it a promising candidate for development into therapeutic agents targeting various pathological conditions. Future studies are expected to focus on target identification, mechanism elucidation, and preclinical evaluation of optimized derivatives.